Cas no 1286273-50-4 (1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride
• CAS No: 1286273-50-4
• MF: C₁₂H₁₉Cl₂N₃O₂
• MW: 308.204160928726
• CID: 4788311
• Update Time: 2025-05-20

1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride

• Inchi： 1S/C12H17N3O2.2ClH/c13-11-5-7-14(8-6-11)9-10-3-1-2-4-12(10)15(16)17;;/h1-4,11H,5-9,13H2;2*1H
• InChI Key： XWHJYJMHFBFPHK-UHFFFAOYSA-N
• SMILES： Cl.Cl.[O-][N+](C1C=CC=CC=1CN1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 75.1

Additional information on 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride

1-(2-Nitrobenzyl)piperidin-4-amine Dihydrochloride (CAS No. 1286273-50-4): An Overview of Its Properties and Applications

1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride (CAS No. 1286273-50-4) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has been the subject of numerous studies due to its potential therapeutic applications and biological activities.

The molecular formula of 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride is C₁₃H₁₇N₃O₂·2HCl, and it has a molecular weight of approximately 309.20 g/mol. The compound features a piperidine ring substituted with a nitrobenzyl group, which imparts specific chemical and biological properties that make it a valuable candidate for various research applications.

In recent years, the study of 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride has gained traction due to its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits promising activity in several biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Anti-inflammatory Activity: One of the key areas of interest in the study of 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Activity: Another significant area of research involves the anti-cancer properties of 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt pathway, which is often dysregulated in cancer cells. These findings highlight the potential of 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride as a novel anti-cancer agent.

Neuroprotective Effects: In addition to its anti-inflammatory and anti-cancer activities, 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride has also been investigated for its neuroprotective properties. Preclinical studies have shown that this compound can protect neurons from oxidative stress and reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the inhibition of neuroinflammation and the promotion of neurotrophic factor expression.

The synthesis of 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride involves several steps, including the nitration of benzene to form 2-nitrotoluene, followed by alkylation with piperidine to form the nitrobenzyl derivative. The final step involves the conversion to the hydrochloride salt to enhance solubility and stability. The synthetic route has been optimized to improve yield and purity, making it suitable for large-scale production.

In terms of safety and toxicity, studies have shown that 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride is generally well-tolerated at therapeutic doses. However, like any chemical compound, it should be handled with care and appropriate safety measures should be followed during synthesis and handling.

The future prospects for 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride are promising. Ongoing research is focused on further elucidating its mechanisms of action and optimizing its pharmacological properties for clinical applications. Preclinical studies are underway to evaluate its efficacy in various disease models, and early results are encouraging.

In conclusion, 1-(2-Nitrobenzyl)piperidin-4-amine dihydrochloride (CAS No. 1286273-50-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the field.